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Introduction: A Legacy of Functional Renal Imaging

The evaluation of renal transplant function is a critical aspect of post-operative patient care,
guiding therapeutic interventions and predicting long-term graft survival. Among the various
diagnostic modalities, radionuclide imaging, or renal scintigraphy, offers a unique window into
the physiological processes of the transplanted kidney. For decades, Sodium lodohippurate
labeled with lodine-131 (*311-OIH), also known as Hippuran, served as a cornerstone for the
non-invasive assessment of renal function.[1][2] Its utility lies in its physiological handling by
the kidneys, which closely mimics that of para-aminohippuric acid (PAH), a substance almost
completely cleared by the kidneys in a single pass.[1][3] This property makes 131-OIH an
invaluable tool for measuring effective renal plasma flow (ERPF) and evaluating tubular
secretion, providing a dynamic and quantitative assessment of graft health.[4]

This guide provides a comprehensive overview of the principles, protocols, and applications of
131]-0OIH in the context of renal transplant monitoring. While newer agents, such as Technetium-

© 2026 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b1262144#bc-rfq
https://pdf.benchchem.com/1260/The_Genesis_of_a_Renal_Tracer_A_Technical_History_of_Iodohippurate.pdf
https://pubmed.ncbi.nlm.nih.gov/4605210/
https://pdf.benchchem.com/1260/The_Genesis_of_a_Renal_Tracer_A_Technical_History_of_Iodohippurate.pdf
https://synapse.patsnap.com/article/what-is-the-mechanism-of-aminohippurate-sodium
https://radiologykey.com/renal-scintigraphy-2/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1262144?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

99m mercaptoacetyltriglycine (°**™Tc-MAG3), have emerged with improved imaging
characteristics, understanding the fundamentals of 131]-OIH remains pertinent for historical
context and for specific clinical scenarios where it may still be considered.[1][5][6]

Principle of the Method: Tracing Renal Physiology

The diagnostic strength of 131I-OlIH lies in its efficient extraction and excretion by the kidneys.
Following intravenous administration, $31-OlIH is rapidly distributed throughout the bloodstream.
Approximately 80% of its clearance is attributed to active tubular secretion by the proximal
tubules, with the remaining 20% undergoing glomerular filtration.[1][7][8] This high extraction
efficiency ensures that the tracer is rapidly and almost completely removed from the blood and
concentrated in the renal parenchyma before being excreted into the urine.[4][7]

A gamma camera detects the emitted gamma radiation from the 13|, allowing for the dynamic
visualization and quantification of the tracer's transit through the renal vasculature,
parenchyma, and collecting system.[9] The resulting data, often presented as a time-activity
curve known as a renogram, provides a graphical representation of three distinct phases:

o Vascular Phase (Perfusion): The initial rapid rise in radioactivity, occurring within the first
minute after injection, reflects the blood flow to the transplanted kidney.

o Parenchymal Phase (Uptake/Concentration): The subsequent, more gradual increase in
activity represents the uptake and concentration of the tracer by the renal tubular cells. The
peak of this phase indicates the maximum concentration of the tracer in the kidney.

o Excretory Phase (Drainage): The final descending portion of the curve illustrates the
excretion of the tracer from the renal parenchyma into the collecting system and
subsequently into the bladder.

By analyzing the characteristics of these phases, clinicians can derive crucial information about
renal perfusion, tubular function, and the presence of any urinary tract obstruction.[7]

Diagram: **!I-OlIH Transit Through the Nephron
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Caption: Workflow of 131|-OIH through the renal system.

Applications in Renal Transplant Assessment

Renal scintigraphy with 132[-OIH is a valuable tool for the differential diagnosis of various post-
transplantation complications, which often present with the common symptom of rising serum
creatinine levels.
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Application Key Findings with **'I-OIH Scintigraphy

Characterized by good renal perfusion but
impaired tubular function. The renogram shows
) a preserved vascular phase, a rising
Acute Tubular Necrosis (ATN) _
parenchymal phase with a delayed or absent
peak, and significantly reduced or absent

excretion.[9]

Typically presents with reduced renal perfusion.
o The renogram demonstrates a diminished
Acute Rejection
vascular phase, a flattened and delayed

parenchymal phase, and poor excretion.[2]

Shows good perfusion and parenchymal uptake,
) ] but the excretory phase is significantly delayed
Urinary Tract Obstruction ] i
or absent, leading to prolonged retention of the

tracer in the collecting system.[10]

Characterized by the extravasation of the
) ) radiotracer outside of the urinary tract, which
Urine Leak (Urinoma) ) ) )
can be visualized as an abnormal collection of

radioactivity.[11]

Presents with decreased perfusion to the

Renal Artery Stenosis )
affected kidney.[2]

The diagnostic accuracy of computer-assisted camera renography with OIH has been reported
to be high, with one study noting 94% for rejection, 98% for acute tubular necrosis, and 92% for
uropathies.

Protocol: **'I-OIH Renal Scintigraphy for Transplant
Evaluation

This protocol provides a general framework. Specific parameters may need to be adjusted
based on the available equipment, institutional guidelines, and patient-specific factors.

Patient Preparation
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o Hydration: Ensure the patient is well-hydrated to promote adequate urine flow. This can be
achieved by encouraging the patient to drink 500 mL (16 0z) of water in the 2 hours
preceding the study.[10] For pediatric patients or those unable to take oral fluids, intravenous
hydration with normal saline may be administered.[10]

o Bladder Emptying: Instruct the patient to void immediately before the start of the examination
to minimize background activity from the bladder.[10]

o Medication Review: Review the patient's current medications, as some drugs can interfere
with renal function and the interpretation of the scan. For example, diuretics should be used
with caution.[7]

Radiopharmaceutical

e Agent: Sodium lodohippurate (*31) solution for injection.

o Dose: The typical adult dose is 148 kBqg/kg. Doses should be adjusted for pediatric patients
based on body weight.

¢ Quality Control: The radiochemical purity of 13!|-iodohippurate should be assessed according
to pharmacopeial standards, typically using thin-layer chromatography.[7][8]

Image Acquisition
» Patient Positioning: The patient is positioned supine on the imaging table. The gamma

camera detector is positioned over the anterior abdomen to visualize the transplanted kidney,
which is typically located in the iliac fossa.[12]

« Injection: The 31-OIH is administered as an intravenous bolus injection. It is crucial to
ensure a clean injection to avoid extravasation, which can interfere with the interpretation of
the perfusion phase.

e Dynamic Imaging: Dynamic image acquisition is initiated simultaneously with the injection. A
typical protocol involves acquiring a series of short-duration frames (e.g., 1-second frames
for the first minute, followed by 15- to 30-second frames for the next 20-30 minutes).

Data Processing and Analysis
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» Region of Interest (ROI) Definition: ROIs are drawn around the transplanted kidney, and a
background ROI is typically placed over a non-renal area to correct for soft-tissue activity.

o Renogram Generation: Time-activity curves (renograms) are generated from the ROISs.

e Quantitative Parameters: Several quantitative parameters can be derived from the renogram
to aid in interpretation:

o Time to Peak (Tmax): The time from injection to the maximum activity in the kidney.

o 20-minute to Peak Ratio (T20/Tmax): The ratio of activity at 20 minutes to the peak
activity, which provides an index of tracer washout.

o Accumulation and Elimination Indices: These indices can be calculated to differentiate
between various pathologies. For instance, in acute tubular necrosis, the accumulation
index may be only slightly decreased, while the elimination index is extremely low. In
rejection, both indices are typically low.

Diagram: Renal Scintigraphy Workflow
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Caption: Standard workflow for 1311-OIH renal scintigraphy.

Limitations and Modern Alternatives

Despite its historical significance, the use of 3-OIH has declined in many centers due to
several limitations:

e Suboptimal Image Quality: The high-energy gamma emissions of 13| result in lower spatial
resolution and poorer image quality compared to agents labeled with Technetium-99m
(°omTc).[5]
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» Higher Radiation Dose: 13| delivers a higher radiation dose to the patient compared to °°™Tc-
labeled agents.

 Availability: The production and availability of 3[-OIH may be more limited compared to
99mTc-based kits.

Technetium-99m Mercaptoacetyltriglycine (°°*™Tc-MAG3) has largely replaced 131-OIH as the
preferred agent for dynamic renal scintigraphy.[5][6] °°™Tc-MAG3 offers superior image quality,
a lower radiation burden, and convenient kit-based preparation.[1][5] While its physiological
handling is similar to OIH (primarily tubular secretion), there are some differences in clearance
rates.[4][6]

Conclusion

Sodium iodohippurate (131) played a pivotal role in establishing the field of functional renal
imaging and for many years was the workhorse for assessing renal transplant function.[1] Its
ability to non-invasively measure effective renal plasma flow and tubular secretion provided
invaluable insights into the pathophysiology of various post-transplant complications. While
modern radiopharmaceuticals have largely supplanted its use, a thorough understanding of the
principles and protocols associated with 131]-OIH remains essential for any comprehensive
training in nuclear medicine and for appreciating the evolution of renal scintigraphy. The
foundational concepts established with 131[-OIH continue to inform the interpretation of dynamic
renal imaging studies performed today.
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